Cas no 4720-71-2 (1,3-dioxaindane-5-carboximidamide)

• Product Name: 1,3-dioxaindane-5-carboximidamide
• CAS No: 4720-71-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD03426117
• CID: 334315
• PubChem ID: 3654230
• Update Time: 2025-04-19

1,3-dioxaindane-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboximidamide
• Benzo[1,3]dioxole-5-carboxamidine
• BENZO[1,3]DIOXOLE-5-CARBOXAMIDINE HCL
• 1,3-Benzodioxole-5-carboximidamide HOAc
• 3.4-methylenedioxybenzamidine
• piperonylamidine
• 1,3-dioxaindane-5-carboximidamide
• SB37272
• CS-0452713
• Benzo[d][1,3]dioxole-5-carboximidamide
• RZFQQMHSZJBVAP-UHFFFAOYSA-N
• SCHEMBL2968032
• 2H-1,3-BENZODIOXOLE-5-CARBOXIMIDAMIDE
• FT-0760794
• AKOS009317639
• 4720-71-2
• EN300-1996370
• DB-070780

• MDL： MFCD03426117
• Inchi： 1S/C8H8N2O2/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2,(H3,9,10)
• InChI Key： RZFQQMHSZJBVAP-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(=N)N)=CC1=2

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.3A^2

Experimental Properties

• Boiling Point: 420.2 °C at 760 mmHg
• Flash Point: 207.9 °C
• PSA: 68.33000
• LogP: 1.49940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles